Cas no 2157764-40-2 (3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid
• CAS No: 2157764-40-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6227496
• PubChem ID: 165520008
• Update Time: 2025-06-09

3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid
• EN300-1286305
• 2157764-40-2
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2-methylcyclopropyl)butanoic acid

• Inchi： 1S/C13H23NO4/c1-8-6-9(8)13(5,7-10(15)16)14-11(17)18-12(2,3)4/h8-9H,6-7H2,1-5H3,(H,14,17)(H,15,16)
• InChI Key： HRIWSPNHHCGBIF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C)(CC(=O)O)C1CC1C)=O

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid

Recent Advances in the Study of 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid (CAS: 2157764-40-2)

In recent years, the compound 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid (CAS: 2157764-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The tert-butoxycarbonyl (Boc) protecting group and the 2-methylcyclopropyl moiety contribute to its stability and bioactivity, making it a valuable intermediate in synthetic chemistry and medicinal research.

Recent studies have focused on the synthesis and optimization of 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In addition to its synthetic utility, this compound has been investigated for its role as a key intermediate in the development of protease inhibitors. Research published in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in modulating the activity of specific enzymes involved in inflammatory pathways. The study demonstrated that derivatives of 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid exhibit selective inhibition, offering a potential therapeutic strategy for conditions such as autoimmune diseases and chronic inflammation.

Another significant advancement involves the application of this compound in targeted drug delivery systems. A 2024 study in ACS Chemical Biology explored its incorporation into prodrug formulations, leveraging its stability and biocompatibility. The researchers reported enhanced bioavailability and controlled release profiles, which are critical for improving the efficacy and safety of therapeutic agents. These findings underscore the versatility of 3-{(tert-butoxy)carbonylamino}-3-(2-methylcyclopropyl)butanoic acid in modern drug development.

Looking ahead, ongoing research aims to expand the therapeutic applications of this compound, particularly in oncology and infectious diseases. Preliminary data from in vitro and in vivo models suggest its potential as a scaffold for designing novel anticancer agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications, further solidifying the compound's role in advancing biomedical science.